Cas no 1804468-49-2 (Ethyl 2-amino-6-(aminomethyl)-3-(trifluoromethoxy)pyridine-4-carboxylate)

• Product Name: Ethyl 2-amino-6-(aminomethyl)-3-(trifluoromethoxy)pyridine-4-carboxylate
• CAS No: 1804468-49-2
• MF: C₁₀H₁₂F₃N₃O₃
• MW: 279.215792655945
• CID: 4930248
• Update Time: 2025-05-23

Ethyl 2-amino-6-(aminomethyl)-3-(trifluoromethoxy)pyridine-4-carboxylate Chemical and Physical Properties

Names and Identifiers

• Ethyl 2-amino-6-(aminomethyl)-3-(trifluoromethoxy)pyridine-4-carboxylate

• Inchi： 1S/C10H12F3N3O3/c1-2-18-9(17)6-3-5(4-14)16-8(15)7(6)19-10(11,12)13/h3H,2,4,14H2,1H3,(H2,15,16)
• InChI Key： GOJRUXOPWHFRAG-UHFFFAOYSA-N
• SMILES： FC(OC1=C(N)N=C(CN)C=C1C(=O)OCC)(F)F

Computed Properties

• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 9
• Heavy Atom Count: 19
• Rotatable Bond Count: 5
• Complexity: 314
• XLogP3: 0.8
• Topological Polar Surface Area: 101

Additional information on Ethyl 2-amino-6-(aminomethyl)-3-(trifluoromethoxy)pyridine-4-carboxylate

Ethyl 2-amino-6-(aminomethyl)-3-(trifluoromethoxy)pyridine-4-carboxylate: A Comprehensive Overview

The compound Ethyl 2-amino-6-(aminomethyl)-3-(trifluoromethoxy)pyridine-4-carboxylate, with CAS No. 1804468-49-2, is a highly specialized organic molecule that has garnered significant attention in the fields of synthetic chemistry and pharmacology. This compound is notable for its complex structure, which includes an ethyl ester group, amino functionalities, and a trifluoromethoxy substituent. The combination of these groups imparts unique chemical properties, making it a valuable compound for various applications.

Recent studies have highlighted the potential of Ethyl 2-amino-6-(aminomethyl)-3-(trifluoromethoxy)pyridine-4-carboxylate in the development of novel pharmaceutical agents. Its structure allows for diverse reactivity, enabling it to serve as an intermediate in the synthesis of bioactive compounds. For instance, researchers have explored its role in the creation of antitumor agents, where the trifluoromethoxy group plays a critical role in enhancing the compound's stability and bioavailability.

The synthesis of this compound involves a multi-step process that begins with the preparation of the pyridine ring. The introduction of amino groups at specific positions is achieved through nucleophilic substitution reactions, while the trifluoromethoxy group is introduced via a palladium-catalyzed coupling reaction. This method ensures high yields and excellent regioselectivity, making it a robust approach for large-scale production.

One of the most intriguing aspects of Ethyl 2-amino-6-(aminomethyl)-3-(trifluoromethoxy)pyridine-4-carboxylate is its ability to act as a versatile building block in medicinal chemistry. Its amino groups provide sites for further functionalization, enabling chemists to tailor its properties for specific therapeutic applications. For example, recent research has demonstrated its potential as a precursor for developing anti-inflammatory drugs, where the trifluoromethoxy group contributes to the compound's lipophilicity and enhances its ability to cross biological membranes.

In addition to its pharmaceutical applications, this compound has also been investigated for its potential use in agrochemicals. Its ability to inhibit key enzymes involved in plant pathogenesis has led to studies exploring its role as a fungicide or herbicide. The trifluoromethoxy group, known for its electron-withdrawing properties, plays a crucial role in enhancing the compound's activity against various pathogens.

The physical and chemical properties of Ethyl 2-amino-6-(aminomethyl)-3-(trifluoromethoxy)pyridine-4-carboxylate have been extensively characterized. Its melting point and solubility data are critical parameters that influence its suitability for different applications. Recent advancements in analytical techniques have allowed for precise determination of these properties, providing valuable insights into its behavior under various conditions.

From an environmental perspective, understanding the fate and transport of this compound is essential. Studies have shown that it exhibits moderate biodegradability under aerobic conditions, which is an important consideration for its safe disposal and handling. Regulatory agencies have emphasized the need for further research to fully assess its environmental impact and ensure compliance with safety standards.

In conclusion, Ethyl 2-amino-6-(aminomethyl)-3-(trifluoromethoxy)pyridine-4-carboxylate represents a promising compound with diverse applications across multiple fields. Its unique structure and reactivity make it an invaluable tool in modern chemistry, offering endless possibilities for innovation and discovery.